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Compound of Interest

Compound Name: Trihydro(tetrahydrofuran)boron-d3

Cat. No.: B15555618

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety data for
Trihydro(tetrahydrofuran)boron-d3, commonly supplied as a 1M solution in tetrahydrofuran
(THF). The information is compiled from various safety data sheets to ensure a thorough
understanding of the substance's properties and associated hazards.

Section 1: Chemical Product and Company Identification

Product Name: Trihydro(tetrahydrofuran)boron-d3

Borane-d3, 1M in tetrahydrofuran; (T-4)-
Trihydro-d3-(tetrahydrofuran)boron;

Synonyms: ] )
Trideuterio(tetrahydrofuran)boron;
Trideuteroborane-tetrahydrofuran complex|[1][2]
Chemical Formula: C4HsD3BO
CAS Number: 13763-62-7 (for the complex)

Section 2: Hazards Identification

Emergency Overview: This substance is a colorless liquid that is extremely flammable and
reacts violently with water, releasing flammable gases that can ignite spontaneously.[3][4] It
may form explosive peroxides upon storage.[5] The vapor can cause flash fires.[3][5] It is
harmful if swallowed and causes severe skin and eye irritation or damage.[4][6] Inhalation may
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lead to respiratory tract irritation and central nervous system effects, including dizziness and
headache.[3][5] It is also suspected of causing cancer.[4]

GHS Classification:

Classification Category
Flammable liquids 2[4][6]
Substances and mixtures which, in contact with 1046)
water, emit flammable gases

Acute toxicity, Oral 4[4][6]
Skin Corrosion/Irritation 2[4][6]
Serious Eye Damage/Eye Irritation 1[4][6]
Carcinogenicity 2[4]

3 (Respiratory system, Central nervous system)

[4]

Specific target organ toxicity (single exposure)

Hazard Statements:

o H225: Highly flammable liquid and vapour.

e H260: In contact with water releases flammable gases which may ignite spontaneously.
e H302: Harmful if swallowed.[6]

e H318: Causes serious eye damage.

o H335: May cause respiratory irritation.

e H336: May cause drowsiness or dizziness.

o H351: Suspected of causing cancer.

Section 3: Composition and Information on Ingredients
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This product is typically supplied as a solution.

Component CAS Number Weight %
Tetrahydrofuran 109-99-9 ~90-91%][7]
Borane-d3/THF complex 13763-62-7 ~9-10%]5]

Section 4: Physical and Chemical Properties

The following data pertains to the 1M solution of the borane complex in THF.

Property Value

Appearance Colorless liquid[4]

Odor Stench[5][4]

Melting Point/Range -108 °C / -162.4 °F[4]

Boiling Point/Range ~65-66 °C / 149-150.8 °F[7][4]
Flash Point -21t0 -21.7 °C/-5.8 to -7.1 °F[7][4]
Specific Gravity 0.876[7][4]

Autoignition Temperature 103 °C/ 217.4 °F[4]

Vapor Pressure 145 mmHg @ 20 °C[4]

Solubility Reacts with water[4]

Flammability Limits (in air) Upper: 13 vol %, Lower: 1.5 vol %[4]

Section 5: Stability and Reactivity

e Reactivity: Reacts violently with water, moist air, alcohols, and acids, releasing flammable
hydrogen gas which can ignite explosively.[3]

o Chemical Stability: The product is sensitive to air and moisture.[4] It can form explosive
peroxides upon long-term storage, especially when exposed to air.[3][5]
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» Conditions to Avoid: Exposure to heat, sparks, open flames, moist air, or water.[7][3][4]

e Incompatible Materials: Strong oxidizing agents, acids, water, alcohols, acid chlorides, and
acid anhydrides.[3][4]

o Hazardous Decomposition Products: Hydrogen, diborane, carbon monoxide, carbon dioxide,
and boron oxides.[3][4]

Experimental Protocols: Handling and Emergency

Procedures
Safe Handling Protocol

This protocol outlines the necessary steps for the safe handling of
Trihydro(tetrahydrofuran)boron-d3 solution.

e Preparation:
o Work must be conducted in a chemical fume hood.

o Ensure an eyewash station and safety shower are readily accessible and in good working
order.[7][3]

o All equipment must be thoroughly dried and purged with an inert gas (e.g., dry nitrogen)
before use.[3]

» Personal Protective Equipment (PPE):

o

Wear flame-retardant antistatic protective clothing.

o

Use chemical safety goggles or a face shield as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[7][4]

o

Wear appropriate chemical-resistant gloves and clothing to prevent skin exposure.[7][4]

If inhalation of vapor is possible, use a NIOSH/MSHA-approved self-contained breathing

[¢]

apparatus (SCBA) with a full facepiece operated in a positive-pressure mode.[3]
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e Handling Procedure:
o Handle the substance under an inert atmosphere, such as dry nitrogen gas.[7][3]
o Use non-sparking tools and explosion-proof equipment.[7][8]
o Bond and ground all transfer containers and equipment to prevent static discharge.[7][3]
o Keep the container tightly closed when not in use.[3]
o Avoid contact with eyes, skin, and clothing.[3]
o Do not breathe vapor or mist.[3]

o After handling, wash hands and any exposed skin thoroughly.[7]

Emergency Response Protocol: Chemical Spill

This protocol details the steps to be taken in the event of a chemical spill.

¢ Immediate Actions:

o

Evacuate personnel from the danger area.

[¢]

Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[7][8]

[¢]

Ensure adequate ventilation.

[e]

Keep people away from and upwind of the spill.[7]
e Containment and Cleanup:
o Do not let the product enter drains.
o For non-emergency personnel, avoid substance contact and do not breathe vapors.

o Cover drains to prevent runoff.
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o Use a liquid-absorbent, non-combustible material (e.g., Chemizorb®, dry sand) to contain
and collect the spill.

o Carefully transfer the absorbed material to a suitable, closed container for disposal.[8]

e Disposal:

o Dispose of the contents and container at an approved waste disposal plant in accordance
with local, state, and federal regulations.[7]

Visualizations

Storage Protocol

Cool, Dry, Well-Ventilated Area
(Refrigerator/Flammables Storage)

Store Under Inert Gas
(Dry Nitrogen)

Tightly Closed Container

Date Opened & Periodically
Test for Peroxides

Away From Incompatible
Substances (Water, Acids, Oxidizers)

Click to download full resolution via product page

Caption: Recommended storage protocol for Trihydro(tetrahydrofuran)boron-d3.
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First Aid Measures

Inhalation:
Move to fresh air.
Call a physician.

Skin Contact:
Take off contaminated clothing.
Rinse skin with water/shower.

Eye Contact:
Rinse with water for several minutes.
Remove contact lenses.
Immediately call an ophthalmologist.

Ingestion:
Rinse mouth.
Do NOT induce vomiting.
Call a POISON CENTER or doctor.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.medchemexpress.com/trihydro-tetrahydrofuran-boron-d3.html
https://www.invivochem.com/product/V63392
https://www.invivochem.com/product/V63392
https://www.invivochem.com/product/V63392
https://media.msanet.com/www/PDFs/MSANorthAmerica/SafetyNotices/BTHF1M-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC175081000&productDescription=BORANE-TETRAHYDROFURAN+COMPLEX&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/34700.pdf
https://www.echemi.com/sds/borane-tetrahydrofuran-complex-pd180521137022.html
https://www.fishersci.com/store/msds?partNumber=AA44188AD&productDescription=BORANE-D_3+1M+IN+THF+PKGD+50ML&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/borane-tetrahydrofuran-complex.pdf
https://www.benchchem.com/product/b15555618#safety-data-sheet-for-trihydro-tetrahydrofuran-boron-d3
https://www.benchchem.com/product/b15555618#safety-data-sheet-for-trihydro-tetrahydrofuran-boron-d3
https://www.benchchem.com/product/b15555618#safety-data-sheet-for-trihydro-tetrahydrofuran-boron-d3
https://www.benchchem.com/product/b15555618#safety-data-sheet-for-trihydro-tetrahydrofuran-boron-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15555618?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

